Cas no 125159-93-5 (2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one)

2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one structure
125159-93-5 structure
Product Name:2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one
CAS No:125159-93-5
MF:C16H15NO3S
MW:301.360203027725
MDL:MFCD26940552
CID:2101869
PubChem ID:589633
Update Time:2024-11-02

2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-tosyl-2,3-dihydroisoquinolin-4(1H)-one
    • 4(1H)​-​Isoquinolinone, 2,​3-​dihydro-​2-​[(4-​methylphenyl)​sulfonyl]​-
    • PBYCNZJUBOWCEO-UHFFFAOYSA-N
    • 2-(4-methylphenyl)sulfonyl-1,3-dihydroisoquinolin-4-one
    • 2-(Toluen-4-sulfonyl)-2,3-dihydro-1H-isoquinolin-4-one
    • N-tosyl-4-oxo-1,2,3,4-tetrahydroisoquinoline
    • 2-[(4-Methylphenyl)sulfonyl]-2,3-dihydro-4(1H)-isoquinolinone #
    • 2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one
    • 4(1H)-Isoquinolinone, 2,3-dihydro-2-
    • 2 - tosyl - 2,3 - dihydroisoquinolin - 4(1H) - one
    • DB-217548
    • CS-0061310
    • W18376
    • 2-(4-METHYLBENZENESULFONYL)-1,3-DIHYDROISOQUINOLIN-4-ONE
    • AKOS024628046
    • 125159-93-5
    • SCHEMBL3680871
    • 4(1H)-Isoquinolinone, 2,3-dihydro-2-[(4-methylphenyl)sulfonyl]-
    • F2189-0997
    • AS-71567
    • MFCD26940552
    • MDL: MFCD26940552
    • Inchi: 1S/C16H15NO3S/c1-12-6-8-14(9-7-12)21(19,20)17-10-13-4-2-3-5-15(13)16(18)11-17/h2-9H,10-11H2,1H3
    • InChI Key: PBYCNZJUBOWCEO-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(N1CC(C2C=CC=CC=2C1)=O)(=O)=O

Computed Properties

  • Exact Mass: 301.07726451g/mol
  • Monoisotopic Mass: 301.07726451g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 2
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 62.8
  • XLogP3: 2.5

2-(4-methylbenzenesulfonyl)-1,2,3,4-tetrahydroisoquinolin-4-one Pricemore >>

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